![molecular formula C21H28Cl2N4O B6270463 N-[2-amino-1-(naphthalen-2-yl)ethyl]-1-tert-butyl-5-methyl-1H-pyrazole-4-carboxamide dihydrochloride CAS No. 2639417-49-3](/img/no-structure.png)
N-[2-amino-1-(naphthalen-2-yl)ethyl]-1-tert-butyl-5-methyl-1H-pyrazole-4-carboxamide dihydrochloride
Overview
Description
“N-[2-amino-1-(naphthalen-2-yl)ethyl]-1-tert-butyl-5-methyl-1H-pyrazole-4-carboxamide dihydrochloride” is a chemical compound. It contains a naphthalene moiety, which consists of two fused benzene rings . Its chemical formula is C18H22N2O2.HCl.
Synthesis Analysis
The synthesis of similar compounds often involves reactions of 2-amino-1-naphthalen-2-ylethanol with other reagents . For instance, ANA-12, a related compound, is synthesized through the reaction of 2-amino-1-naphthalen-2-ylethanol with 2-(oxan-2-yl) acetic anhydride in the presence of a catalyst.Molecular Structure Analysis
The molecular structure of this compound is complex due to the presence of multiple functional groups. It includes a naphthalene moiety, an amino group, a pyrazole ring, and a carboxamide group .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[2-amino-1-(naphthalen-2-yl)ethyl]-1-tert-butyl-5-methyl-1H-pyrazole-4-carboxamide dihydrochloride involves the reaction of 2-naphthylacetonitrile with tert-butyl hydrazine to form 2-amino-1-(naphthalen-2-yl)ethyl)-tert-butyl hydrazine. This intermediate is then reacted with 4-chloro-3-methyl-1H-pyrazole-5-carboxylic acid to form the desired compound, which is then converted to the dihydrochloride salt form.", "Starting Materials": [ "2-naphthylacetonitrile", "tert-butyl hydrazine", "4-chloro-3-methyl-1H-pyrazole-5-carboxylic acid", "hydrochloric acid" ], "Reaction": [ "Step 1: Reaction of 2-naphthylacetonitrile with tert-butyl hydrazine in ethanol to form 2-amino-1-(naphthalen-2-yl)ethyl)-tert-butyl hydrazine.", "Step 2: Reaction of 2-amino-1-(naphthalen-2-yl)ethyl)-tert-butyl hydrazine with 4-chloro-3-methyl-1H-pyrazole-5-carboxylic acid in ethanol to form N-[2-amino-1-(naphthalen-2-yl)ethyl]-1-tert-butyl-5-methyl-1H-pyrazole-4-carboxamide.", "Step 3: Conversion of N-[2-amino-1-(naphthalen-2-yl)ethyl]-1-tert-butyl-5-methyl-1H-pyrazole-4-carboxamide to the dihydrochloride salt form by reaction with hydrochloric acid in ethanol." ] } | |
CAS RN |
2639417-49-3 |
Molecular Formula |
C21H28Cl2N4O |
Molecular Weight |
423.4 |
Purity |
91 |
Origin of Product |
United States |
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